Cas no 68114-87-4 (Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-)

Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo- structure
68114-87-4 structure
Product Name:Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-
CAS No:68114-87-4
MF:C19H18Br2O2
MW:438.153024196625
CID:393685
PubChem ID:12437307
Update Time:2025-04-19

Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-[4-[3-[4-(2-bromoacetyl)phenyl]propyl]phenyl]ethanone
    • 1,1'-[Propane-1,3-diyldi(4,1-phenylene)]bis(2-bromoethan-1-one)
    • 68114-87-4
    • DTXSID80498244
    • Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-
    • Inchi: 1S/C19H18Br2O2/c20-12-18(22)16-8-4-14(5-9-16)2-1-3-15-6-10-17(11-7-15)19(23)13-21/h4-11H,1-3,12-13H2
    • InChI Key: LQJYQODCBKNGSU-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(=CC=1)CCCC1C=CC(C(CBr)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 435.96734
  • Monoisotopic Mass: 435.96735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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